Cas no 5424-01-1 (3-Amino-2-pyrazinecarboxylic acid)

• Product Name: 3-Amino-2-pyrazinecarboxylic acid
• CAS No: 5424-01-1
• MF: C₅H₅N₃O₂
• MW: 139.112100362778
• MDL: MFCD00006141
• CID: 45853
• PubChem ID: 72656
• Update Time: 2025-06-09

3-Amino-2-pyrazinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminopyrazine-2-carboxylic acid
• 3-AMINO-2-PYRAZINECARBOXYLIC ACID
• 2-Amino-3-pyrazinecarboxylic Acid
• 2-aminopyrazine-3-carboxylic acid
• 2-Pyrazinecarboxylic acid,3-amino
• 3-amino-2-carboxy-pyrazine
• 3-Aminophrazine-2-carboxylic acid
• 3-AMINOPIPERAZINE-2-CARBOXYLIC ACID
• 3-Aminopyrazine-2-ca
• 3-amino-pyrazine-2-carboxylic acid
• 3-Aminopyrazinoic acid
• AI3-61137
• Pyrazinecarboxylic acid, 3-amino-
• NSC 225114
• NSC 13148
• TIMTEC-BB SBB004179
• 3-Aminopyrazine 2-Carboxyilic Acid
• 3-AMINOPYRAZINE-2-CARBOXYLIC ACID‘5424-01-1
• 7. 3-AMinopyrazine-2-carboxylic acid
• DTXSID20202589
• 3-Aminopyrazine-2-carboxylicacid
• STR04136
• MS-0291
• NSC135056
• AKOS000121386
• 3-AMINO-2-PYRAZINOIC ACID
• W-105651
• UNII-X78B5D12FN
• 5424-01-1
• EN300-16898
• PYRAZINOIC ACID, 3-AMINO-
• A0848
• X78B5D12FN
• SCHEMBL65106
• MFCD00006141
• 3-aminopyrazine carboxylic acid
• Z56818526
• 2-PYRAZINECARBOXYLIC ACID, 3-AMINO-
• NSC-225114
• EINECS 226-558-7
• CHEMBL5205921
• Deacetylhypnosin
• CS-W020071
• AM20070435
• NSC225114
• HMS1786J07
• 3-Aminopyrazinecarboxylic acid
• HY-Y1702
• 2-Amino-3-carboxypyrazine
• EC 226-558-7
• AC-1268
• FT-0615066
• 3-Amino-2-carboxypyrazine
• F8880-4479
• NS00006077
• 3-Amino-2-pyrazinecarboxylic acid, >=99%
• 59698-27-0
• NSC-13148
• AB-323/25048525
• Oprea1_107188
• NSC13148
• SY005247
• FT-0614898
• AB00606
• pyrazine, 2-amino-3-carboxy-
• DB-022275
• STK525001
• 3-Amino-2-pyrazinecarboxylic acid

• MDL： MFCD00006141
• Inchi： 1S/C5H5N3O2/c6-4-3(5(9)10)7-1-2-8-4/h1-2H,(H2,6,8)(H,9,10)
• InChI Key： ZAGZIOYVEIDDJA-UHFFFAOYSA-N
• SMILES： OC(C1C(N)=NC=CN=1)=O
• BRN： 124835

Computed Properties

• Exact Mass: 139.03800
• Monoisotopic Mass: 139.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.2
• Topological Polar Surface Area: 89.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.4551 (rough estimate)
• Melting Point: 205-210 °C (dec.) (lit.)
• Boiling Point: 401.3°C at 760 mmHg
• Flash Point: 401.3 °C at 760 mmHg
• Refractive Index: 1.5900 (estimate)
• Solubility: DMSO (Sparingly) , Methanol (Slightly)
• PSA: 89.10000
• LogP: 0.33820
• Solubility: Not determined
• pka: 3.65±0.10(Predicted)

3-Amino-2-pyrazinecarboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds